Cas no 449181-14-0 (5-Isoxazolol,4-ethyl-4,5-dihydro-5-methyl-3-phenyl-(9CI))

• Product Name: 5-Isoxazolol,4-ethyl-4,5-dihydro-5-methyl-3-phenyl-(9CI)
• CAS No: 449181-14-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1021692
• PubChem ID: 12025683
• Update Time: 2025-04-20

5-Isoxazolol,4-ethyl-4,5-dihydro-5-methyl-3-phenyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolol,4-ethyl-4,5-dihydro-5-methyl-3-phenyl-(9CI)
• 4-Ethyl-5-methyl-3-phenyl-4,5-dihydroisoxazol-5-ol
• 449181-14-0

• Inchi： 1S/C12H15NO2/c1-3-10-11(13-15-12(10,2)14)9-7-5-4-6-8-9/h4-8,10,14H,3H2,1-2H3
• InChI Key： IUMDKZCPRSBPJF-UHFFFAOYSA-N
• SMILES： O1C(C)(C(C(C2C=CC=CC=2)=N1)CC)O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.8Ų